Cas no 1243816-97-8 (4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1243816-97-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1032706
• PubChem ID: 18680073
• Update Time: 2025-08-05

4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline
• 4-ethyl-1,2,3,4-tetrahydro-6-methoxy-Isoquinoline
• A910121
• 1243816-97-8
• Isoquinoline, 4-ethyl-1,2,3,4-tetrahydro-6-methoxy-
• DTXSID90595556
• YZVQBQYZDXOHKU-UHFFFAOYSA-N
• SCHEMBL5778167
• DB-367763

• MDL： MFCD19348183
• Inchi： 1S/C12H17NO/c1-3-9-7-13-8-10-4-5-11(14-2)6-12(9)10/h4-6,9,13H,3,7-8H2,1-2H3
• InChI Key： YZVQBQYZDXOHKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2CNCC(CC)C=2C=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline

Introduction to 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline (CAS No. 1243816-97-8)

4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline, identified by the chemical abstracts service number 1243816-97-8, is a heterocyclic organic compound belonging to the tetrahydroisoquinoline class. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural similarity to several bioactive natural products and synthetic alkaloids. The presence of both ethyl and methoxy substituents in its molecular framework contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery and development.

The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Compounds within this class have been extensively studied for their potential roles in modulating neurological and cardiovascular functions. The specific arrangement of functional groups in 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline suggests possible interactions with various biological targets, including enzymes and receptors involved in neurotransmitter pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with higher precision. Studies indicate that the ethyl and methoxy substituents may enhance the compound's solubility and metabolic stability, which are critical factors for its pharmacological efficacy. Furthermore, the rigid tetrahydroisoquinoline core provides a stable platform for further derivatization, allowing chemists to explore analogs with tailored biological properties.

In the context of modern drug discovery, 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline represents an intriguing starting point for developing novel therapeutics. Its structural features align well with emerging trends in medicinal chemistry, where small molecules with complex scaffolds are being designed to achieve high selectivity and potency. The compound's potential as a precursor for more sophisticated derivatives has been highlighted in several recent publications.

One notable area of research involves the exploration of tetrahydroisoquinoline derivatives as modulators of monoamine transporters. These transporters play a crucial role in the reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine, making them key targets for treating neurological disorders. The unique electronic distribution around the tetrahydroisoquinoline ring system in 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline may facilitate interactions with these transporters, offering a potential therapeutic edge.

Another line of investigation focuses on the compound's interaction with enzymes involved in metabolic pathways relevant to inflammation and pain perception. Preliminary data suggest that derivatives of this class may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase. While further studies are needed to confirm these findings, they underscore the versatility of tetrahydroisoquinoline derivatives as pharmacological tools.

The synthesis of 4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline has been optimized through multi-step organic transformations involving cyclization and functional group interconversions. Modern synthetic methodologies have improved both yield and purity, making it more feasible to conduct large-scale studies. The availability of this compound in sufficient quantities has facilitated its use in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

In conclusion,4-Ethyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline (CAS No. 1243816-97-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents and scaffold make it an attractive candidate for further exploration into neurological and cardiovascular therapies. As research continues to uncover new biological targets and synthetic strategies,tetrahydroisoquinoline derivatives like this one are likely to remain at the forefront of drug discovery efforts.